Methyl [(3-sulfanylpropyl)sulfanyl]acetate

• CAS No.: 164214-15-7
• Molecular Formula: C6H12O2S2
• Molecular Weight: 180.3 g/mol
• IUPAC Name: methyl 2-(3-sulfanylpropylsulfanyl)acetate
• InChI: InChI=1S/C6H12O2S2/c1-8-6(7)5-10-4-2-3-9/h9H,2-5H2,1H3
• InChI Key: WCSVJBCKWSHLCX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CSCCCS

Description

Methyl [(3-sulfanylpropyl)sulfanyl]acetate is a useful research compound. Its molecular formula is C6H12O2S2 and its molecular weight is 180.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

An ice-cold solution of 1,3-dithiane (2.0 mL, 19.9 mmol) in THF (40 mL) was treated with NaH (819 mg, 20.5 mmol). After 30 min., methyl bromoacetate (1.9 mL, 20.0 mmol) was added and the mixture stirred for 3.5 h at room temperature. The reaction was quenched by addition of MeOH and then 50 mL 1 M HCl. The mixture was extracted with ether (2×50 mL) and the combined ether solution washed with saturated sodium bicarbonate solution (50 mL) and brine (50 mL) and then was dried (MgSO4), filtered and evaporated. Purification by flash chromatography on silica gel (10-15% ethyl acetate/hexanes) gave 971 mg (5.38 mmol, 27%) of the thiol.

Synthesis routes and methods II

Procedure details